Cas no 1261898-63-8 (5-Methoxy-2-(3-methylsulfonylphenyl)benzoic acid)

• Product Name: 5-Methoxy-2-(3-methylsulfonylphenyl)benzoic acid
• CAS No: 1261898-63-8
• MF: C₁₅H₁₄O₅S
• MW: 306.333663463593
• MDL: MFCD18322263
• CID: 2762098
• PubChem ID: 53228093
• Update Time: 2025-04-21

5-Methoxy-2-(3-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-2-(3-METHYLSULFONYLPHENYL)BENZOIC ACID
• 3'-(Methanesulfonyl)-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 1261898-63-8
• MFCD18322263
• 5-Methoxy-2-(3-methylsulfonylphenyl)benzoic acid, 95%
• DTXSID70691626
• 5-Methoxy-2-(3-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322263
• Inchi： 1S/C15H14O5S/c1-20-11-6-7-13(14(9-11)15(16)17)10-4-3-5-12(8-10)21(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key： VHLJVPFTBPEOQV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(=CC=1C(=O)O)OC)(=O)=O

Computed Properties

• Exact Mass: 306.05619472Da
• Monoisotopic Mass: 306.05619472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.1Ų